(R)-3,3-dimethylbutane-1,2,4-triol

• Molecular Formula: C6H14O3
• Molecular Weight: 134.17 g/mol
• IUPAC Name: (2R)-3,3-dimethylbutane-1,2,4-triol
• InChI: InChI=1S/C6H14O3/c1-6(2,4-8)5(9)3-7/h5,7-9H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key: SJTKQIPAACOOGS-YFKPBYRVSA-N
• Isomeric SMILES: CC(C)(CO)[C@H](CO)O
• Canonical SMILES: CC(C)(CO)C(CO)O

Description

(R)-3,3-Dimethylbutane-1,2,4-triol (CAS: 15833-80-4; EC: 239-936-1) is a chiral triol with the molecular formula C₆H₁₄O₃ and an average molecular mass of 134.17 g/mol . Its structure features a branched carbon chain with hydroxyl groups at positions 1, 2, and 4, and two methyl groups at position 2. The stereochemistry at the C-2 position (R-configuration) distinguishes it from its enantiomer and other stereoisomers. Key physical properties include a melting point of 72°C and a relative density of 1.113 ± 0.06 g/cm³ .

The compound is synthesized via stereospecific routes, such as the derivatization of protected sugar intermediates or catalytic enantioselective methods. For example, LookChem’s analysis highlights a synthesis pathway yielding the (2R)-isomer with a reference yield of 50% using toluene-4-sulfonic acid ester intermediates .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Triols with Branched Alkyl Chains

(a) 1,2,4-Butanetriol (C₄H₁₀O₃)

• Structure : Linear triol without methyl substituents.
• Key Differences : Lacks branching, resulting in lower hydrophobicity and higher solubility in polar solvents.

(b) 3,3-Dimethylpentane-1,2,4-Triol (C₇H₁₆O₃)

• Structure : Extended carbon chain (pentane backbone) with similar methyl branching.
• Key Differences : Increased chain length enhances lipophilicity and reduces volatility compared to the butane-based triol. Used in lubricant additives and specialty polymers .

Table 1: Physical and Structural Comparison of Triols

Compound	Molecular Formula	Molecular Mass (g/mol)	Melting Point (°C)	Key Features
(R)-3,3-Dimethylbutane-1,2,4-triol	C₆H₁₄O₃	134.17	72	Chiral center, branched methyl groups
1,2,4-Butanetriol	C₄H₁₀O₃	106.12	-20 (liquid)	Linear, high polarity
3,3-Dimethylpentane-1,2,4-triol	C₇H₁₆O₃	148.20	85–90	Extended chain, higher lipophilicity

Chiral Triols in Natural Products

Neritinaceramides A–E (Marine Ceramides)

• Structure: Long-chain triols (e.g., C₁₈H₃₅NO₃) with amide-linked fatty acids and unsaturated bonds.
• Key Differences : Complex biological activity (e.g., cytotoxic effects) due to amide and polyunsaturated moieties, unlike the simpler synthetic (R)-3,3-dimethylbutane triol .

Branched Alkanes (Non-Triol Comparators)

2,2-Dimethylbutane (C₆H₁₄) and 2,3-Dimethylbutane (C₆H₁₄)

• Structure : Branched alkanes without hydroxyl groups.
• Key Differences : Used as fuel additives (e.g., iso-paraffins in gasoline) due to high octane ratings. The absence of hydroxyl groups eliminates hydrogen-bonding capacity, reducing polarity .

Research Findings and Market Insights

• Synthesis Challenges : The (R)-enantiomer requires enantioselective methods, whereas racemic mixtures are easier to produce but less valuable in chiral applications .
• Market Data : The global consumption of 3,3-dimethylbutane-1,2,4-triol is analyzed by application sectors (e.g., pharmaceuticals, agrochemicals), with forecasts projecting growth in chiral synthon demand .